Cas no 4786-73-6 (5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine)

• Product Name: 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine
• CAS No: 4786-73-6
• MF: C₇H₉BrN₂O
• MW: 217.06
• CID: 3027961
• Update Time: 2025-05-21

5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• PyriMidine, 5-broMo-2-Methoxy-4,6-diMethyl-
• 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine

Additional information on 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine

Recent Advances in the Application of 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine (CAS: 4786-73-6) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine (CAS: 4786-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its brominated pyrimidine core, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the design of kinase inhibitors, antiviral agents, and other therapeutic candidates, underscoring its importance in medicinal chemistry.

One of the key areas of research involving 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine is its utility in the synthesis of novel kinase inhibitors. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop selective inhibitors targeting specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway, which is critical in immune regulation and cancer progression.

In addition to its role in kinase inhibitor development, 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine has been explored for its potential in antiviral drug design. Recent research has shown that derivatives of this compound exhibit promising activity against RNA viruses, including SARS-CoV-2. A study conducted by a team at the University of California, San Francisco, revealed that brominated pyrimidine derivatives could interfere with viral replication by targeting essential viral enzymes. These findings open new avenues for the development of broad-spectrum antiviral agents, particularly in the context of emerging infectious diseases.

The synthetic versatility of 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine is further evidenced by its application in the development of fluorescent probes for biological imaging. Researchers have functionalized this compound to create probes that can selectively bind to specific cellular targets, enabling real-time visualization of biological processes. A recent publication in Chemical Communications detailed the use of such probes in tracking the dynamics of protein-protein interactions in live cells, providing valuable insights into cellular signaling mechanisms.

Despite its promising applications, challenges remain in the optimization of 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and high-throughput screening have facilitated the rational design of more efficacious and safer derivatives, as highlighted in a 2023 review article in Bioorganic & Medicinal Chemistry Letters.

In conclusion, 5-Bromo-2-methoxy-4,6-dimethyl-pyrimidine (CAS: 4786-73-6) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibitors to antiviral agents and imaging probes, underscore its significance in the development of novel therapeutics. Future research should focus on overcoming current limitations and expanding its utility in addressing unmet medical needs. The ongoing exploration of this compound and its derivatives holds great promise for advancing both basic science and clinical applications.